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Solvent extraction, or liquid-liquid extraction, is a cornerstone hydrometallurgical technique for

the separation and purification of metals.[1] The process relies on the differential distribution of
a metal species between two immiscible liquid phases: typically an aqueous phase containing
the metal ions and an organic phase containing a specialized extractant.[1] The efficacy of this
process is critically dependent on the extractant's ability to selectively form a stable complex
with the target metal ion, thereby facilitating its transfer into the organic phase.

This guide focuses on Diphenylphosphinodithioic acid (dppaS2), a highly effective
organophosphorus extractant for the selective removal of soft metals from aqueous solutions.
Its selectivity is grounded in the Hard and Soft Acids and Bases (HSAB) principle. According to
this theory, soft Lewis acids (metal ions that are large and easily polarized) preferentially form
stable bonds with soft Lewis bases (ligands with large, polarizable donor atoms).[2] Soft metal
cations such as Cadmium (Cdz2*), Mercury (Hg?*), Lead (Pb?*), and Palladium (Pd2*) fall into
this category. The dppaS2 molecule, with its two sulfur donor atoms, acts as a soft base,
demonstrating a strong affinity for these soft metals.[3] This inherent chemical preference
allows for remarkable selectivity, enabling the separation of valuable or toxic soft metals from
solutions containing hard metals like Zinc (Zn2*), Calcium (Ca2*), or Magnesium (Mg?*).
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The extraction proceeds via a cation-exchange mechanism, where the acidic proton of the
dppaS2 molecule is exchanged for a metal ion, resulting in the formation of a neutral,
organophilic metal-extractant complex.[1][3]

The Extractant: Diphenylphosphinodithioic Acid
(dppaS2)

Diphenylphosphinodithioic acid (Ph2P(S)SH), herein referred to as dppaS2, is a solid, air-stable
organophosphorus compound.[4][5] Recent advancements have led to benign and high-yield
synthesis routes, making it more accessible for large-scale applications.[6][7][8] Its structure,
featuring a dithio-functional group attached to a phosphorus center with two phenyl groups, is
key to its function. The two sulfur atoms act as a bidentate chelating agent, forming a stable
six-membered ring structure with the metal ion.[9] This chelation effect significantly enhances
the stability of the metal complex compared to monodentate ligands, driving the extraction
equilibrium towards the organic phase.[9]

Experimental Protocol: Selective Extraction of
Cadmium (Il)

This protocol provides a detailed methodology for the selective extraction of Cadmium (1), a
representative soft metal, from an aqueous solution using dppaS2.

PART 1: Reagent and Solution Preparation

e Agueous Phase (Metal Solution):

o Prepare a 1000 ppm stock solution of Cd(ll) by dissolving the appropriate amount of a
high-purity cadmium salt (e.g., Cd(NOs)2-4H20 or CdClI2) in deionized water.

o For the working solution, dilute the stock solution to the desired concentration (e.g., 100
ppm) in a volumetric flask.

o Adjust the pH of the aqueous solution to the desired value (e.g., pH 4.0) using a suitable
buffer or dropwise addition of dilute HNOs or NaOH.
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Application Scientist's Note: The pH of the aqueous phase is a critical parameter. The cation-
exchange mechanism involves the release of H* ions, so the extraction is highly pH-
dependent.[1][3] Lower pH values (higher H* concentration) can inhibit the forward reaction
and reduce extraction efficiency. The optimal pH range must be determined empirically for
each metal system but typically falls within the acidic to neutral range for dithiophosphinic
acids.[10]

o Organic Phase (Extractant Solution):

o Prepare a stock solution of dppaS2 (e.g., 0.1 M) in a suitable organic diluent. Common
diluents include kerosene, n-dodecane, chloroform, or toluene.[10][11]

o The choice of diluent can influence extraction kinetics and phase separation. A non-polar,
water-immiscible solvent is required.[12]

Application Scientist's Note: The concentration of the extractant should be in stoichiometric
excess relative to the metal ion concentration to ensure high extraction efficiency. A typical

extractant-to-metal molar ratio is at least 4:1.[10]

e Stripping Solution:

o Prepare a high-concentration acid solution (e.g., 1 M to 4 M HCI or H2S0Oa4) to be used for
back-extraction (stripping) of the metal from the loaded organic phase.[3]

PART 2: Extraction and Stripping Workflow

The following workflow outlines the complete process from extraction to metal recovery.
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Figure 1: General Workflow for Solvent Extraction using dppaS2
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Caption: Figure 1: General Workflow for Solvent Extraction using dppaS2.
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Step-by-Step Methodology

o Extraction:

o In a separatory funnel, combine equal volumes (e.g., 20 mL) of the prepared aqueous and
organic phases. This is known as an aqueous-to-organic (A:O) ratio of 1:1.

o Secure the stopper and shake the funnel vigorously for a predetermined time (e.g., 20-60
minutes) to ensure thorough mixing and allow the system to reach equilibrium.[3]

o Mount the separatory funnel on a stand and allow the two phases to separate completely.
The denser phase will be at the bottom (this depends on the organic diluent used).

o Carefully drain the bottom layer into a beaker. Then, pour the top layer out through the top
opening to avoid cross-contamination.

o The post-extraction aqueous phase is now termed the "raffinate."
e Analysis:

o Take a precise aliquot of the raffinate for metal concentration analysis using a suitable
technique like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-
Optical Emission Spectrometry (ICP-OES).

o The concentration of metal in the organic phase can be determined by mass balance:
» [M]org = [M]ag,initial - [M]aq,final
o Calculate the Distribution Ratio (D) and Percentage Extraction (%E):
» D =[M]org / [M]aq,final
» %E = (([M]aq,initial - [M]aq,final) / [M]aq,initial) * 100
» Stripping (Back-Extraction):

o To recover the extracted metal, take the "loaded" organic phase and combine it with the
stripping solution in a clean separatory funnel (e.g., at an O:Aratio of 1:1).
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o Shake for a sufficient time (e.g., 15-30 minutes) to transfer the metal ions back into the
new aqueous phase. The high concentration of H* ions shifts the equilibrium, breaking the

metal-dppaS2 complex.

o Allow the phases to separate and collect the aqueous phase (the "strip liquor"), which now

contains the concentrated metal ions.

o The organic phase is now regenerated and can potentially be recycled for further

extraction cycles.

Factors Influencing Extraction Efficiency

The performance of the solvent extraction process is governed by several key parameters.
Optimizing these variables is crucial for developing an efficient and selective separation
flowsheet.
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Parameter

Effect on Extraction %

Rationale & Scientific
Insights

Aqueous Phase pH

Increases with pH to a plateau

The extraction is a cation-
exchange process that
releases H* ions.[1] According
to Le Chatelier's principle,
increasing the pH (reducing H*
concentration) drives the
reaction forward, favoring the
formation of the metal-

extractant complex.

dppaS2 Concentration

Increases with concentration

A higher concentration of the
extractant in the organic phase
increases the capacity for
metal complexation, shifting
the equilibrium towards the
organic phase and leading to a
higher distribution ratio.[13]

Contact Time

Increases until equilibrium is
reached

Sufficient agitation time is
required for the mass transfer
of the metal ions and the
formation of the complex at the
liquid-liquid interface. Beyond
the equilibrium time (typically
5-60 min), no further increase

in extraction is observed.[14]

Temperature

Variable

The effect is system-
dependent. Extraction can be
exothermic or endothermic.
This parameter must be
evaluated experimentally to
determine its impact on the

extraction equilibrium constant.

Organic Diluent

Significant effect

The polarity and solvating

properties of the diluent can
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affect the stability of the metal-
extractant complex and the
phase disengagement time.
[12] Non-polar aliphatic or
aromatic hydrocarbons are

common choices.

High concentrations of other
soft metals can compete for
the extractant. The high

Presence of Other lons Can cause interference selectivity of dppaS2
minimizes interference from
hard metals (e.g., Na*, Cazt,
Mg2+).[15]

Mechanism of Chelation

The effectiveness of dppaS2 lies in its ability to act as a bidentate chelating agent. Two
molecules of dppaS2 coordinate with a single divalent soft metal ion (M2*). Each dppaS2
molecule deprotonates and binds to the metal through its two sulfur atoms, forming a highly
stable, charge-neutral complex that is soluble in the organic phase.

Caption: Figure 2: Chelation of a Divalent Soft Metal (M2*) by dppaS2.

Conclusion

Diphenylphosphinodithioic acid (dppaS2) is a potent and selective extractant for soft metals,
operating through a well-defined cation-exchange and chelation mechanism. Its high affinity for
metals like cadmium, lead, and mercury makes it an excellent candidate for applications in
hydrometallurgy, wastewater treatment, and analytical preconcentration. By carefully controlling
key experimental parameters such as pH, extractant concentration, and contact time,
researchers can develop highly efficient and selective separation processes tailored to their
specific needs. The protocols and principles outlined in this guide provide a robust framework
for scientists and engineers to successfully implement dppaS2 in their laboratory and pilot-
scale operations.
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